Mdivi-1
Mdivi-1
Selective, cell-permeable mitochondrial division Drp1 inhibitor (IC50 = 10 μM). Inhibits mitochondrial outer membrane permeabilization to prevent apoptosis in vitro. Anti-stroke and neuroprotective agent. Active in vivo and in vitro.
Mitochondrial fusion and division proteins function via self assembly to regulate membrane dynamics during various cellular events. For example, the self assembly of dynamin-1, a mitochondrial protein that facilitates endocytosis, with a dynamin related-GTPase (Dnm1 (yeast)/Drp1(mammals)), a mitochondrial protein that functions during mitochondrial division, is thought to regulate apoptosis. Mdivi 1 is a quinazolinone derivative that selectively inhibits mitochondrial division by blocking dynamin GTPase activity in yeast (IC50 = 1-10 μM) and mammalian cells (IC50 = ~50 μM). It has been shown to prevent apoptosis by inhibiting mitochondrial outer membrane permeabilization in vivo and to block Bid-activated Bax/Bak-dependent cytochrome c release from mitochondria in vitro. It has been used to maintain mitochondrial integrity and to prevent cell death in models of pathological conditions including cancer, heart failure, and ischemia and reperfusion injuries.
Mdivi-1 is a selective cell-permeable inhibitor of mitochondrial division dynamin-related GTPase (DRP1) and mitochondrial division dynamin I (Dnm1). Mdivi-1 inhibits apoptosis by inhibiting mitochondrial outer membrane permeabilization. Mdivi-1 is the first selective inhibitor of mitochondrial division dynamins. Mdivi-1 represents a class of therapeutics for stroke, myocardial infarction, and neurodegenerative diseases.
Mitochondrial fusion and division proteins function via self assembly to regulate membrane dynamics during various cellular events. For example, the self assembly of dynamin-1, a mitochondrial protein that facilitates endocytosis, with a dynamin related-GTPase (Dnm1 (yeast)/Drp1(mammals)), a mitochondrial protein that functions during mitochondrial division, is thought to regulate apoptosis. Mdivi 1 is a quinazolinone derivative that selectively inhibits mitochondrial division by blocking dynamin GTPase activity in yeast (IC50 = 1-10 μM) and mammalian cells (IC50 = ~50 μM). It has been shown to prevent apoptosis by inhibiting mitochondrial outer membrane permeabilization in vivo and to block Bid-activated Bax/Bak-dependent cytochrome c release from mitochondria in vitro. It has been used to maintain mitochondrial integrity and to prevent cell death in models of pathological conditions including cancer, heart failure, and ischemia and reperfusion injuries.
Mdivi-1 is a selective cell-permeable inhibitor of mitochondrial division dynamin-related GTPase (DRP1) and mitochondrial division dynamin I (Dnm1). Mdivi-1 inhibits apoptosis by inhibiting mitochondrial outer membrane permeabilization. Mdivi-1 is the first selective inhibitor of mitochondrial division dynamins. Mdivi-1 represents a class of therapeutics for stroke, myocardial infarction, and neurodegenerative diseases.
Brand Name:
Vulcanchem
CAS No.:
338967-87-6
VCID:
VC0534740
InChI:
InChI=1S/C15H10Cl2N2O2S/c1-21-13-7-12(9(16)6-10(13)17)19-14(20)8-4-2-3-5-11(8)18-15(19)22/h2-7H,1H3,(H,18,22)
SMILES:
COC1=C(C=C(C(=C1)N2C(=O)C3=CC=CC=C3NC2=S)Cl)Cl
Molecular Formula:
C15H10Cl2N2O2S
Molecular Weight:
353.2 g/mol
Mdivi-1
CAS No.: 338967-87-6
Cat. No.: VC0534740
Molecular Formula: C15H10Cl2N2O2S
Molecular Weight: 353.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Selective, cell-permeable mitochondrial division Drp1 inhibitor (IC50 = 10 μM). Inhibits mitochondrial outer membrane permeabilization to prevent apoptosis in vitro. Anti-stroke and neuroprotective agent. Active in vivo and in vitro. Mitochondrial fusion and division proteins function via self assembly to regulate membrane dynamics during various cellular events. For example, the self assembly of dynamin-1, a mitochondrial protein that facilitates endocytosis, with a dynamin related-GTPase (Dnm1 (yeast)/Drp1(mammals)), a mitochondrial protein that functions during mitochondrial division, is thought to regulate apoptosis. Mdivi 1 is a quinazolinone derivative that selectively inhibits mitochondrial division by blocking dynamin GTPase activity in yeast (IC50 = 1-10 μM) and mammalian cells (IC50 = ~50 μM). It has been shown to prevent apoptosis by inhibiting mitochondrial outer membrane permeabilization in vivo and to block Bid-activated Bax/Bak-dependent cytochrome c release from mitochondria in vitro. It has been used to maintain mitochondrial integrity and to prevent cell death in models of pathological conditions including cancer, heart failure, and ischemia and reperfusion injuries. Mdivi-1 is a selective cell-permeable inhibitor of mitochondrial division dynamin-related GTPase (DRP1) and mitochondrial division dynamin I (Dnm1). Mdivi-1 inhibits apoptosis by inhibiting mitochondrial outer membrane permeabilization. Mdivi-1 is the first selective inhibitor of mitochondrial division dynamins. Mdivi-1 represents a class of therapeutics for stroke, myocardial infarction, and neurodegenerative diseases. |
|---|---|
| CAS No. | 338967-87-6 |
| Molecular Formula | C15H10Cl2N2O2S |
| Molecular Weight | 353.2 g/mol |
| IUPAC Name | 3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanylidene-1H-quinazolin-4-one |
| Standard InChI | InChI=1S/C15H10Cl2N2O2S/c1-21-13-7-12(9(16)6-10(13)17)19-14(20)8-4-2-3-5-11(8)18-15(19)22/h2-7H,1H3,(H,18,22) |
| Standard InChI Key | NZJKEVWTYMOYOR-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C(=C1)N2C(=O)C3=CC=CC=C3NC2=S)Cl)Cl |
| Canonical SMILES | COC1=C(C=C(C(=C1)N2C(=O)C3=CC=CC=C3NC2=S)Cl)Cl |
| Appearance | Solid powder |
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